2,8-Dinitropyrido[1,2-a]benzimidazole

• Molecular Formula: C11H6N4O4
• Molecular Weight: 258.19 g/mol
• IUPAC Name: 2,8-dinitropyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C11H6N4O4/c16-14(17)7-1-3-9-10(5-7)13-6-8(15(18)19)2-4-11(13)12-9/h1-6H
• InChI Key: YZTPFAASBUIUKE-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])N3C=C(C=CC3=N2)[N+](=O)[O-]

Description

2,8-Dinitropyrido[1,2-a]benzimidazole (DNPyPBI) is a heterocyclic compound that has gained attention in scientific research due to its unique properties. DNPyPBI is a nitroaromatic compound that has been synthesized through various methods, and its potential applications in biochemistry and physiology have been explored.

Mechanism Of Action

The mechanism of action of 2,8-Dinitropyrido[1,2-a]benzimidazole is not fully understood. However, it has been suggested that the nitro groups on the compound may play a role in its biological activity. The nitro groups may be reduced to form reactive intermediates that can react with biological molecules, leading to the observed biological effects.
Biochemical and Physiological Effects:
2,8-Dinitropyrido[1,2-a]benzimidazole has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. 2,8-Dinitropyrido[1,2-a]benzimidazole has also been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to induce apoptosis in cancer cells. 2,8-Dinitropyrido[1,2-a]benzimidazole has also been shown to have potential as a fluorescent probe for DNA detection, with high sensitivity and selectivity.

Advantages And Limitations For Lab Experiments

2,8-Dinitropyrido[1,2-a]benzimidazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized through various methods. Additionally, it exhibits a range of biological activities, making it a useful tool for studying various biological processes. However, 2,8-Dinitropyrido[1,2-a]benzimidazole also has limitations. It is a relatively new compound, and its biological activity and mechanism of action are not fully understood. Additionally, its potential toxicity and side effects are not well-known.

Future Directions

There are several future directions for research on 2,8-Dinitropyrido[1,2-a]benzimidazole. One direction is to further explore its potential as a photosensitizer for photodynamic therapy. Another direction is to investigate its potential as a fluorescent probe for DNA detection in vivo. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity. Overall, 2,8-Dinitropyrido[1,2-a]benzimidazole has shown promising potential in various scientific research applications and warrants further investigation.

Synthesis Methods

2,8-Dinitropyrido[1,2-a]benzimidazole can be synthesized through various methods, including the reaction of 2-nitroaniline with 2-aminobenzimidazole in the presence of sulfuric acid. Other methods involve the reaction of 2-nitroaniline with 2-aminobenzimidazole in the presence of acetic acid or the reaction of 2-nitroaniline with 2-aminobenzimidazole in the presence of ammonium persulfate. The resulting 2,8-Dinitropyrido[1,2-a]benzimidazole compound is a yellow crystalline solid that is soluble in common organic solvents.

Scientific Research Applications

2,8-Dinitropyrido[1,2-a]benzimidazole has been studied for its potential applications in biochemistry and physiology. It has been shown to exhibit antibacterial, antifungal, and antitumor properties. 2,8-Dinitropyrido[1,2-a]benzimidazole has also been studied for its potential use as a fluorescent probe for DNA detection. Additionally, 2,8-Dinitropyrido[1,2-a]benzimidazole has been shown to have potential as a photosensitizer for photodynamic therapy.